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For Researchers, Scientists, and Drug Development Professionals

Introduction
Regelidine is a natural product isolated from the stems of Tripterygium regelii. As with many

novel compounds, establishing reliable and reproducible protocols for its use in in vitro studies

is crucial for accurate experimental outcomes. This document provides detailed application

notes and protocols for the dissolution of Regelidine for cell culture applications, compiled from

available product information and general laboratory best practices.

Data Presentation: Solubility and Storage
Quantitative data regarding the solubility and storage of Regelidine is summarized in the table

below for easy reference.
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Parameter Value Notes

Solvent Dimethyl Sulfoxide (DMSO)

Use newly opened, anhydrous

DMSO as hygroscopic DMSO

can negatively impact

solubility.[1]

Solubility in DMSO 2 mg/mL (3.34 mM)
Aided by ultrasonication and

warming to 60°C.[1]

Stock Solution Storage
-80°C for up to 6 months-20°C

for up to 1 month

Protect from light. Aliquot to

avoid repeated freeze-thaw

cycles.[1]

Appearance Solid Off-white to light yellow.[1]

Molecular Weight 599.67 g/mol

Formula C₃₅H₃₇NO₈

Experimental Protocols
I. Preparation of a 10 mM Regelidine Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution of Regelidine, a common

starting concentration for in vitro studies.

Materials:

Regelidine powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, DNase/RNase-free microcentrifuge tubes

Vortex mixer

Water bath or heat block set to 60°C
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Ultrasonic bath

Procedure:

Weighing Regelidine: Accurately weigh the desired amount of Regelidine powder in a

sterile microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock solution, weigh

out 5.997 mg of Regelidine.

Adding DMSO: Add the appropriate volume of anhydrous DMSO to the microcentrifuge tube

containing the Regelidine powder. To continue the example, add 1 mL of DMSO.

Dissolution:

Vortex the solution vigorously for 1-2 minutes.

If the Regelidine is not fully dissolved, place the tube in a 60°C water bath or heat block

for 5-10 minutes.[1]

Following heating, sonicate the solution in an ultrasonic bath for 10-15 minutes, or until the

solution is clear.[1]

Visually inspect the solution to ensure there are no visible particles.

Sterilization (Optional but Recommended): If necessary, the stock solution can be sterilized

by passing it through a 0.22 µm syringe filter compatible with DMSO.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to minimize freeze-thaw cycles. Store the aliquots at -80°C for long-

term storage (up to 6 months) or -20°C for short-term storage (up to 1 month), protected

from light.[1]

II. Preparation of Working Solutions in Cell Culture
Medium
This protocol outlines the dilution of the Regelidine stock solution to final working

concentrations in cell culture medium. It is critical to keep the final DMSO concentration in the

culture medium as low as possible to avoid solvent-induced cytotoxicity. A final DMSO
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concentration of ≤ 0.1% is generally considered safe for most cell lines, though some may

tolerate up to 0.5%.

Materials:

10 mM Regelidine stock solution in DMSO

Pre-warmed, complete cell culture medium appropriate for your cell line

Sterile tubes for dilution

Procedure:

Determine Final Concentration: Decide on the final concentrations of Regelidine you wish to

test in your experiment.

Calculate Dilutions: Calculate the volume of the 10 mM stock solution needed to achieve the

desired final concentrations. For example, to prepare 1 mL of a 10 µM working solution from

a 10 mM stock, you would perform a 1:1000 dilution (add 1 µL of stock to 999 µL of medium).

Serial Dilution (Recommended): To ensure accuracy and to keep the final DMSO

concentration consistent across different treatment groups, it is best practice to perform

serial dilutions.

Prepare an intermediate dilution of the 10 mM stock solution in complete cell culture

medium.

Use this intermediate dilution to prepare your final working concentrations.

Vehicle Control: Prepare a vehicle control by adding the same volume of DMSO to the cell

culture medium as was used for the highest concentration of Regelidine. This is crucial to

distinguish the effects of Regelidine from any potential effects of the solvent.

Application to Cells: Add the prepared working solutions (including the vehicle control) to

your cell cultures and proceed with your experiment.

Mandatory Visualizations
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Experimental Workflow for Preparing Regelidine
Working Solutions

Stock Solution Preparation

Working Solution Preparation

Weigh Regelidine Powder

Add Anhydrous DMSO

Vortex, Heat (60°C),
& Sonicate

Aliquot & Store at -80°C

Thaw Stock Aliquot

For Experiment

Prepare Intermediate Dilution
in Culture Medium

Prepare Vehicle Control
(DMSO in Medium)

Perform Serial Dilutions
for Final Concentrations

Add to Cell Culture
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Click to download full resolution via product page

Caption: Workflow for the preparation of Regelidine stock and working solutions for cell culture

experiments.

Signaling Pathway Information
As of the latest literature search, there is no specific, publicly available information detailing the

signaling pathways modulated by Regelidine. While some studies have investigated the

biological activities of extracts from Tripterygium regelii, the molecular targets and specific

pathways affected by pure Regelidine have not been elucidated. Therefore, a diagram of its

signaling pathway cannot be provided at this time. Researchers are encouraged to perform

target identification and pathway analysis studies to uncover the mechanism of action of

Regelidine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.
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